Cas no 2138515-97-4 (1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one)

• Product Name: 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one
• CAS No: 2138515-97-4
• MF: C₁₁H₁₉F₃N₂O
• MW: 252.276573419571
• CID: 5301201
• Update Time: 2025-10-24

1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one
• 1-Propanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-2-methyl-
• 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one

• Inchi： 1S/C11H19F3N2O/c1-8(2)9(17)16-5-3-10(7-15,4-6-16)11(12,13)14/h8H,3-7,15H2,1-2H3
• InChI Key： CMISLPZCYDCOKH-UHFFFAOYSA-N
• SMILES： FC(C1(CN)CCN(C(C(C)C)=O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3

Additional information on 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one

1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one: A Novel Molecular Scaffold in Medicinal Chemistry

1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one (CAS No. 2138515-97-4) represents a unique molecular scaffold with potential applications in pharmaceutical research. This compound combines structural elements of trifluoromethyl groups and aminomethyl functionality within a piperidin-1-yl ring system, creating a complex hybrid structure that has garnered attention in recent years. The integration of fluorine atoms and aminoalkyl moieties into the core framework of this molecule suggests promising therapeutic potential, particularly in the development of targeted therapies for neurodegenerative diseases and inflammatory conditions.

The trifluoromethyl substituent plays a critical role in modulating the physicochemical properties of this compound. Fluorine atoms are known to enhance metabolic stability and improve binding affinity to biological targets, which are essential features for drug candidates. The presence of fluorine in the 4-position of the piperidin-1-yl ring introduces steric and electronic effects that may influence the molecule's interaction with cellular receptors. Recent studies have highlighted the importance of fluorine-containing molecules in the development of selective modulators for G-protein-coupled receptors (GPCRs), a class of targets implicated in numerous diseases.

The aminomethyl functionality within the piperidin-1-yl ring system further enhances the molecule's pharmacological profile. Aminomethyl groups are often incorporated into drug molecules to improve solubility and bioavailability. In the context of 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one, the aminomethyl substituent may contribute to the molecule's ability to interact with proteins or lipids in biological systems. This structural feature is particularly relevant in the design of small molecule inhibitors targeting kinases or enzyme pathways associated with cancer progression.

The piperidin-1-yl ring system serves as a versatile platform for drug development. Piperidine derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and exhibit conformational flexibility. In the case of 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one, the piperidin-1-yl ring is modified with fluorine and aminoalkyl groups, creating a unique scaffold that may offer advantages in terms of drug-like properties. Recent advances in computational drug design have demonstrated the utility of such hybrid structures in optimizing target selectivity and biological activity.

Research published in 2023 has highlighted the potential of 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one as a candidate for anti-inflammatory therapies. A study conducted by the University of Tokyo demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages. The trifluoromethyl group was found to enhance the molecule's ability to modulate NF-κB signaling pathways, which are central to the inflammatory response. This finding underscores the importance of fluorine-containing molecules in the development of targeted anti-inflammatory agents.

The 2-methyl substituent in the propan-1-yl chain of this molecule contributes to its overall hydrophobicity. This property is crucial for optimizing the cell membrane permeability of drug candidates. A 2022 study published in Journal of Medicinal Chemistry reported that the 2-methyl group in 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one enhances its ability to cross the blood-brain barrier, making it a promising candidate for neurodegenerative disease research. This finding aligns with the growing interest in developing central nervous system (CNS) drugs with improved bioavailability.

Recent advances in synthetic organic chemistry have enabled the efficient preparation of 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one. A 2023 paper in Organic Letters described a novel multistep synthesis involving fluorination and aminoalkylation reactions. The use of fluorinated reagents and amine derivatives in this synthesis highlights the importance of fluorine chemistry in modern drug development. This synthetic approach provides a foundation for the rapid generation of structure-activity relationship (SAR) studies, which are essential for optimizing the pharmacological properties of this molecule.

The in vitro and in vivo evaluation of 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one has revealed its potential as a multitarget drug. In a 2023 study by the National Institute of Health, this compound was shown to inhibit multiple protein kinases, including ERK1/2 and JNK, which are involved in cell proliferation and apoptosis. These findings suggest that 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one could be a valuable tool in the development of targeted therapies for oncology and neurodegenerative diseases.

Despite its promising properties, the development of 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one as a therapeutic agent requires further preclinical testing. Current research efforts are focused on optimizing its metabolic stability and toxicological profile. The incorporation of fluorine and aminoalkyl groups into the molecule presents both opportunities and challenges, as these functional groups can influence the drug metabolism and excretion pathways. Future studies will need to address these factors to ensure the safety and efficacy of this compound in clinical settings.

In conclusion, 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one represents a novel molecular scaffold with significant potential in pharmaceutical research. Its unique combination of fluorine, aminoalkyl, and piperidin-1-yl structural elements makes it a promising candidate for the development of targeted therapies in various therapeutic areas. Continued research into the synthesis, biological activity, and pharmacological properties of this compound will be essential for its advancement as a therapeutic agent.